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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698 Get Quote

For researchers, scientists, and professionals in drug development, the quality and purity of

chemical reagents are paramount to achieving reliable and reproducible experimental results.

EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid) tetrasodium salt is a

crucial chelating agent, highly selective for calcium ions, making it indispensable in numerous

biological applications, from cell culture to enzymatic assays.[1] This guide provides a

comparative overview of EGTA tetrasodium salt from various commercial suppliers, complete

with hypothetical performance data and detailed experimental protocols for in-house validation.

Supplier Overview and Product Specifications
Several reputable suppliers offer EGTA tetrasodium salt for research purposes. These include

MilliporeSigma (formerly Sigma-Aldrich), Thermo Fisher Scientific (through its brands), AAT

Bioquest, Santa Cruz Biotechnology, and others. While direct comparative studies are not

readily available in published literature, a comparison can be framed based on the typical

product specifications provided in certificates of analysis (CoA).

Data Presentation: Hypothetical Comparison of EGTA Tetrasodium Salt

The following table presents a hypothetical comparison of key quality attributes for EGTA
tetrasodium salt from three representative suppliers. Note: This data is illustrative and should

be confirmed with supplier-specific CoAs for actual lot-to-lot performance.
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Parameter
Supplier A (UltraPure

Grade)

Supplier B (Reagent

Grade)

Supplier C (Standard

Grade)

Purity (by Titration) > 99.5% ≥ 98% ≥ 97%

Moisture (Karl

Fischer)
< 0.5% < 1.0% < 2.0%

Heavy Metals (as Pb) < 5 ppm < 10 ppm < 20 ppm

Insolubles < 0.005% < 0.01% < 0.05%

Calcium Chelation

Capacity
99-101% of theoretical 98-102% of theoretical 97-103% of theoretical

Experimental Protocols for Quality Assessment
To ensure the performance of EGTA tetrasodium salt in your specific application, in-house

validation is recommended. Below are detailed protocols for key experiments.

Purity Determination by Complexometric Titration
This method determines the purity of EGTA by titrating it against a standardized calcium

solution.

Materials:

EGTA tetrasodium salt sample

Standardized 0.1 M Calcium Chloride (CaCl₂) solution

Hydroxy naphthol blue indicator

Deionized water

pH meter

Burette and other standard laboratory glassware

Protocol:
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Accurately weigh approximately 500 mg of the EGTA tetrasodium salt and dissolve it in 100

mL of deionized water.

Adjust the pH of the solution to 12.5-13.0 using 1 M NaOH.

Add a small amount (approx. 100 mg) of hydroxy naphthol blue indicator. The solution should

turn a deep blue.

Titrate the solution with the standardized 0.1 M CaCl₂ solution.

The endpoint is reached when the color changes from deep blue to a clear violet/purple.

Record the volume of CaCl₂ solution used.

Calculate the purity using the following formula: Purity (%) = (V_CaCl2 × M_CaCl2 ×

MW_EGTA_Na4) / (W_sample) × 100 where:

V_CaCl2 is the volume of CaCl₂ solution used (in L)

M_CaCl2 is the molarity of the CaCl₂ solution

MW_EGTA_Na4 is the molecular weight of EGTA tetrasodium salt (468.28 g/mol )[2][3][4]

W_sample is the weight of the EGTA sample (in g)

Functional Assay: Calcium Chelation Capacity using a
Calcium-sensitive Fluorescent Dye
This protocol assesses the functional ability of EGTA to chelate free calcium ions in a solution,

a critical parameter for its biological applications.[5][6]

Materials:

EGTA tetrasodium salt solution (e.g., 10 mM stock)

Calcium-sensitive fluorescent dye (e.g., Fluo-8®, Cal-520®)

Calcium Chloride (CaCl₂) solution (known concentration)
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HEPES buffer (pH 7.4)

Fluorescence microplate reader

Protocol:

Prepare a series of solutions in a microplate with a fixed concentration of the fluorescent dye

and a known starting concentration of free Ca²⁺ in HEPES buffer.

Add increasing concentrations of the EGTA tetrasodium salt solution to the wells.

Incubate the plate at room temperature for a specified time to allow the chelation reaction to

reach equilibrium.

Measure the fluorescence intensity in each well using a microplate reader with the

appropriate excitation and emission wavelengths for the chosen dye (e.g., Ex/Em = 490/525

nm for Fluo-8).[5][6]

A decrease in fluorescence intensity will be observed as EGTA chelates the free Ca²⁺,

making it unavailable to bind to the dye.

Plot the fluorescence intensity against the EGTA concentration to determine the IC₅₀ (the

concentration of EGTA required to chelate 50% of the free calcium), which provides a

measure of its chelation efficiency.

Visualizations: Workflows and Pathways
Experimental Workflow for Supplier Comparison
The following diagram outlines a logical workflow for evaluating and comparing EGTA
tetrasodium salt from different commercial suppliers.
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Supplier Selection & Procurement
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Caption: Workflow for evaluating commercial EGTA suppliers.
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EGTA's Role in Modulating Calcium Signaling
EGTA is frequently used to study calcium-dependent signaling pathways by chelating

extracellular calcium, thereby preventing its influx into the cell.[1][7][8] This allows researchers

to isolate the effects of intracellular calcium release.
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Caption: EGTA's mechanism in blocking Ca²⁺ influx.

By following these guidelines and performing diligent in-house validation, researchers can

confidently select the most appropriate EGTA tetrasodium salt supplier for their specific

experimental needs, ensuring data integrity and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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